molecular formula C12H19ClN2O2 B6248651 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride CAS No. 2408965-28-4

2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride

Cat. No. B6248651
CAS RN: 2408965-28-4
M. Wt: 258.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2503206-13-9 . It has a molecular weight of 258.75 . The IUPAC name for this compound is 2-(tert-butyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride . It is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N2O2.ClH/c1-12(2,3)9-7-14-6-4-5-8(11(15)16)10(14)13-9;/h7-8H,4-6H2,1-3H3,(H,15,16);1H . This code provides a specific textual identifier for the compound’s molecular structure.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to take in case of exposure or if specific accidents occur .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride involves the condensation of 2-tert-butylimidazole with 3-chloropyridine-2-carboxylic acid, followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "2-tert-butylimidazole", "3-chloropyridine-2-carboxylic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-tert-butylimidazole in ethanol and add 3-chloropyridine-2-carboxylic acid. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add sodium hydroxide solution to adjust the pH to 10-11. Extract the product with ethyl acetate.", "Step 3: Combine the organic layers and wash with water. Dry the organic layer over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in water and add hydrochloric acid to adjust the pH to 2-3. Heat the mixture at reflux for 2 hours.", "Step 6: Cool the reaction mixture and filter the precipitated product. Wash the product with water and dry under vacuum to obtain the final product, 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride." ] }

CAS RN

2408965-28-4

Product Name

2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride

Molecular Formula

C12H19ClN2O2

Molecular Weight

258.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.